Cas no 2229231-50-7 (5-(5-bromo-2-chloropyridin-4-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(5-bromo-2-chloropyridin-4-yl)-1,3-oxazolidin-2-one
• CAS No: 2229231-50-7
• MF: C₈H₆BrClN₂O₂
• MW: 277.502439975739
• CID: 6164862
• PubChem ID: 165977517
• Update Time: 2025-10-31

5-(5-bromo-2-chloropyridin-4-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromo-2-chloropyridin-4-yl)-1,3-oxazolidin-2-one
• 2229231-50-7
• EN300-1908911

• Inchi： 1S/C8H6BrClN2O2/c9-5-2-11-7(10)1-4(5)6-3-12-8(13)14-6/h1-2,6H,3H2,(H,12,13)
• InChI Key： FQEFLBLFBFWPBY-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C1CNC(=O)O1)Cl

Computed Properties

• Exact Mass: 275.93012g/mol
• Monoisotopic Mass: 275.93012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.2Ų

Additional information on 5-(5-bromo-2-chloropyridin-4-yl)-1,3-oxazolidin-2-one

5-(5-Bromo-2-Chloropyridin-4-Yl)-1,3-Oxazolidin-2-One: A Comprehensive Overview

The compound with CAS No 2229231-50-7, known as 5-(5-bromo-2-chloropyridin-4-yl)-1,3-oxazolidin-2-one, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with bromine and chlorine atoms at specific positions, fused with an oxazolidinone moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in drug discovery. The oxazolidinone ring is known for its ability to form stable amide bonds, which are crucial in peptide synthesis and drug delivery systems. Additionally, the pyridine ring with bromine and chlorine substitutions introduces electronic and steric effects that can modulate the compound's reactivity and bioavailability. Researchers have explored its use as a precursor in the synthesis of bioactive molecules, particularly in the development of antibiotics and anticancer agents.

One of the most notable advancements involving this compound is its role in the development of novel materials. The combination of the aromatic pyridine ring and the lactam structure provides a platform for creating advanced polymers and coatings with enhanced thermal stability and mechanical properties. Recent research has demonstrated its application in the synthesis of high-performance polymers for use in aerospace and electronics industries.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution reactions and cyclization processes. The key challenge lies in achieving high yields while maintaining the integrity of the sensitive functional groups. Recent optimizations in reaction conditions have significantly improved the synthetic efficiency, making it more accessible for large-scale production.

From an environmental standpoint, this compound has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term environmental impact and potential for bioaccumulation.

In conclusion, 5-(5-bromo-2-chloropyridin-4-yl)-1,3-oxazolidin-2-one (CAS No 2229231-50-7) represents a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool in modern chemistry. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in both academic and industrial settings.